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Introduction

PKI 14-22 amide, myristoylated, is a highly selective and cell-permeable competitive inhibitor of
cAMP-dependent Protein Kinase A (PKA).[1][2] It is a synthetic peptide derived from the heat-
stable protein kinase inhibitor (PKI).[3] The addition of a myristoyl group significantly enhances
its permeability across cell membranes and the blood-brain barrier, making it a valuable tool for
in vitro and in vivo studies.[1][2] This technical guide provides a comprehensive overview of the
downstream targets affected by PKI 14-22 amide, myristoylated, supported by quantitative
data, detailed experimental protocols, and signaling pathway visualizations.

Mechanism of Action

Protein Kinase A is a key enzyme in numerous cellular signaling pathways, regulating
processes such as metabolism, gene expression, and cell growth.[4][5] PKA is a tetramer
composed of two regulatory and two catalytic subunits.[6] The binding of cyclic AMP (CAMP) to
the regulatory subunits induces a conformational change, leading to the release and activation
of the catalytic subunits.[7] These active subunits then phosphorylate downstream target
proteins on serine or threonine residues.[8]

PKI 14-22 amide, myristoylated, acts as a pseudosubstrate, binding to the active site of the
PKA catalytic subunit and preventing it from phosphorylating its natural substrates.[9]
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Core Signaling Pathway and Inhibition

The following diagram illustrates the canonical PKA signaling pathway and the point of
inhibition by PKI 14-22 amide, myristoylated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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